Cas no 749230-40-8 (Benzoic acid,2,5-difluoro-3-hydroxy-)
749230-40-8 structure
Product Name:Benzoic acid,2,5-difluoro-3-hydroxy-
CAS No:749230-40-8
MF:C7H4F2O3
MW:174.101669311523
CID:561419
PubChem ID:12105135
Update Time:2025-04-19
Benzoic acid,2,5-difluoro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,5-difluoro-3-hydroxy-
- AKOS016038579
- 2,5-Difluoro-3-hydroxybenzoic acid
- 749230-40-8
-
- Inchi: 1S/C7H4F2O3/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2,10H,(H,11,12)
- InChI Key: XJDCFHNMGQTJBU-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1C(=O)O)F)O
Computed Properties
- Exact Mass: 174.01285031g/mol
- Monoisotopic Mass: 174.01285031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5Ų
Benzoic acid,2,5-difluoro-3-hydroxy- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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